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Compound of Interest

Compound Name: Linolenyl behenate

Cat. No.: B15552117

Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of laboratory chemicals is paramount. This document provides a comprehensive guide

to the personal protective equipment (PPE), operational procedures, and disposal plans for

Linolenyl behenate.

Chemical Identifier:

Name: Linolenyl behenate

CAS Number: 2692623-61-1[1]

Synonyms: (9Z,12Z,15Z)-9,12,15-Octadecatrien-1-yl docosanoate[1]

Hazard Assessment: A specific Safety Data Sheet (SDS) for Linolenyl behenate is not publicly

available. However, based on the SDS of structurally similar long-chain fatty acid esters and

behenates, such as Behenic acid, it is anticipated that Linolenyl behenate is not classified as

a hazardous substance and has a low toxicity profile.[2][3][4] Standard laboratory precautions

for handling non-hazardous chemicals are recommended.
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The following table summarizes the recommended personal protective equipment for handling

Linolenyl behenate in a laboratory setting.

Protection Type Recommended Equipment Purpose

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

To prevent eye contact with

dust or splashes.

Skin Protection - Nitrile gloves- Lab coat To prevent skin contact.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If creating dust or

aerosols, a particulate filter

respirator may be considered.

To prevent inhalation of dust or

aerosols.

Operational Plan
A systematic approach to handling Linolenyl behenate from receipt to disposal ensures safety

and minimizes contamination risk.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

2. Handling and Preparation:

Handle in accordance with good industrial hygiene and safety practices.

Avoid the formation of dust. If the material is a solid, handle it in a way that minimizes

airborne particles.

Use in a well-ventilated area.
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Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

3. Spill Management:

For minor spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable container for disposal.

Ensure adequate ventilation in the spill area.

Disposal Plan
Linolenyl behenate is not expected to be classified as hazardous waste. However, all

chemical waste should be disposed of responsibly and in accordance with local, state, and

federal regulations.

Waste Collection: Collect waste Linolenyl behenate and any contaminated materials (e.g.,

gloves, wipes) in a designated, labeled waste container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service. Do not dispose of it down the drain or in regular trash.

Experimental Workflow for Handling Linolenyl
Behenate
The following diagram illustrates the standard workflow for handling Linolenyl behenate in a

laboratory setting.
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Standard Laboratory Workflow for Linolenyl Behenate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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